Cas no 25269-18-5 (Cholestane, (20S)-)

• Product Name: Cholestane, (20S)-
• CAS No: 25269-18-5
• MF: C₂₇H₄₈
• MW: 372.670028686523
• CID: 264397
• PubChem ID: 71358742
• Update Time: 2025-04-19

Cholestane, (20S)- Chemical and Physical Properties

Names and Identifiers

• Cholestane, (20S)-
• 20a-Cholestane (8CI)
• 20-Isocholestane
• DTXSID70782700
• (8R,9S,10S,13R,14S,17R)-10,13-dimethyl-17-[(2S)-6-methylheptan-2-yl]-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene
• 25269-18-5

• Inchi： 1S/C27H48/c1-19(2)9-8-10-20(3)23-14-15-24-22-13-12-21-11-6-7-17-26(21,4)25(22)16-18-27(23,24)5/h19-25H,6-18H2,1-5H3/t20-,21?,22-,23+,24-,25-,26-,27+/m0/s1
• InChI Key： XIIAYQZJNBULGD-XMUXRCGESA-N
• SMILES： [C@]12(C)CC[C@@H]3[C@@]4(C)CCCCC4CC[C@H]3[C@@H]1CC[C@@H]2[C@@H](C)CCCC(C)C

Computed Properties

• Exact Mass: 372.37584
• Monoisotopic Mass: 372.375601531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids